Cas no 1354953-10-8 (N-carbamothioyl(cyclopropyl)methylbenzamide)
N-carbamothioyl(cyclopropyl)methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[carbamothioyl(cyclopropyl)methyl]benzamide
- NE40323
- N-[cyclopropyl(carbamothioyl)methyl]benzamide
- N-carbamothioyl(cyclopropyl)methylbenzamide
-
- MDL: MFCD20391570
- Inchi: 1S/C12H14N2OS/c13-11(16)10(8-6-7-8)14-12(15)9-4-2-1-3-5-9/h1-5,8,10H,6-7H2,(H2,13,16)(H,14,15)
- InChI Key: QXZWMAIADKSTTR-UHFFFAOYSA-N
- SMILES: S=C(C(C1CC1)NC(C1C=CC=CC=1)=O)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 283
- XLogP3: 1.5
- Topological Polar Surface Area: 87.2
N-carbamothioyl(cyclopropyl)methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A558835-10mg |
N-[carbamothioyl(cyclopropyl)methyl]benzamide |
1354953-10-8 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A558835-50mg |
N-[carbamothioyl(cyclopropyl)methyl]benzamide |
1354953-10-8 | 50mg |
$ 210.00 | 2022-06-08 | ||
| TRC | A558835-100mg |
N-[carbamothioyl(cyclopropyl)methyl]benzamide |
1354953-10-8 | 100mg |
$ 320.00 | 2022-06-08 | ||
| Enamine | EN300-93290-0.05g |
N-[carbamothioyl(cyclopropyl)methyl]benzamide |
1354953-10-8 | 95% | 0.05g |
$197.0 | 2023-09-01 | |
| Enamine | EN300-93290-0.1g |
N-[carbamothioyl(cyclopropyl)methyl]benzamide |
1354953-10-8 | 95% | 0.1g |
$293.0 | 2023-09-01 | |
| Enamine | EN300-93290-0.25g |
N-[carbamothioyl(cyclopropyl)methyl]benzamide |
1354953-10-8 | 95% | 0.25g |
$418.0 | 2023-09-01 | |
| Enamine | EN300-93290-0.5g |
N-[carbamothioyl(cyclopropyl)methyl]benzamide |
1354953-10-8 | 95% | 0.5g |
$656.0 | 2023-09-01 | |
| Enamine | EN300-93290-1.0g |
N-[carbamothioyl(cyclopropyl)methyl]benzamide |
1354953-10-8 | 95% | 1.0g |
$842.0 | 2023-02-11 | |
| Enamine | EN300-93290-2.5g |
N-[carbamothioyl(cyclopropyl)methyl]benzamide |
1354953-10-8 | 95% | 2.5g |
$1650.0 | 2023-09-01 | |
| Enamine | EN300-93290-5.0g |
N-[carbamothioyl(cyclopropyl)methyl]benzamide |
1354953-10-8 | 95% | 5.0g |
$2443.0 | 2023-02-11 |
N-carbamothioyl(cyclopropyl)methylbenzamide Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on N-carbamothioyl(cyclopropyl)methylbenzamide
N-carbamothioyl(cyclopropyl)methylbenzamide: A Comprehensive Overview of CAS No. 1354953-10-8
N-Carbamothioyl(cyclopropyl)methylbenzamide (CAS No. 1354953-10-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological properties, and recent research developments.
Chemical Structure and Synthesis
N-Carbamothioyl(cyclopropyl)methylbenzamide is characterized by its distinctive molecular structure, which includes a benzamide moiety, a carbamothioyl group, and a cyclopropylmethyl substituent. The benzamide functional group is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The carbamothioyl group, on the other hand, introduces sulfur into the molecule, potentially affecting its reactivity and stability. The cyclopropylmethyl substituent adds steric bulk and can influence the compound's conformational flexibility.
The synthesis of N-carbamothioyl(cyclopropyl)methylbenzamide typically involves several steps. One common approach is to start with an appropriate benzoyl chloride or acid, which is then reacted with a primary amine to form the benzamide intermediate. The resulting benzamide can be further modified by introducing the carbamothioyl group through a reaction with thiourea or a similar reagent. Finally, the cyclopropylmethyl substituent can be introduced via an alkylation step using an appropriate alkylating agent.
Biological Properties and Applications
Recent studies have highlighted the potential biological activities of N-carbamothioyl(cyclopropyl)methylbenzamide. One area of particular interest is its anti-inflammatory properties. In vitro assays have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another promising application of N-carbamothioyl(cyclopropyl)methylbenzamide is in cancer research. Preliminary studies have indicated that it exhibits cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest. Further research is needed to elucidate the specific molecular targets and pathways involved in these effects.
N-Carbamothioyl(cyclopropyl)methylbenzamide has also been investigated for its potential as an antimicrobial agent. In vitro tests have demonstrated that it possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This property makes it a candidate for developing new antibiotics to combat drug-resistant bacterial infections.
Current Research Trends and Future Directions
The ongoing research on N-carbamothioyl(cyclopropyl)methylbenzamide is focused on optimizing its pharmacological properties and exploring new applications. One area of active investigation is the development of prodrugs that can enhance the compound's bioavailability and reduce potential side effects. Prodrug strategies involve modifying the molecule to improve its solubility or stability before it reaches its target site, where it is then converted into the active form.
Another important aspect of current research is the use of computational methods to predict the binding modes and affinities of N-carbamothioyl(cyclopropyl)methylbenzamide with various biological targets. Molecular docking studies have provided insights into the key interactions between the compound and its targets, guiding the design of more potent analogs.
In addition to these efforts, there is growing interest in understanding the pharmacokinetic and pharmacodynamic properties of N-carbamothioyl(cyclopropyl)methylbenzamide. Preclinical studies are underway to evaluate its absorption, distribution, metabolism, excretion (ADME) profile, as well as its safety and efficacy in animal models of disease.
Conclusion
N-Carbamothioyl(cyclopropyl)methylbenzamide (CAS No. 1354953-10-8) is a promising compound with a diverse range of biological activities. Its unique chemical structure makes it an attractive candidate for further development in various therapeutic areas, including anti-inflammatory agents, anticancer drugs, and antimicrobial agents. Ongoing research efforts are focused on optimizing its properties and exploring new applications, paving the way for potential clinical use in the future.
1354953-10-8 (N-carbamothioyl(cyclopropyl)methylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)